3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 3-(2,4-dimethylphenyl)sulfanylbutan-2-one
• InChI: InChI=1S/C12H16OS/c1-8-5-6-12(9(2)7-8)14-11(4)10(3)13/h5-7,11H,1-4H3
• InChI Key: VCOFVARSRBFJJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC(C)C(=O)C)C

Description

3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one is a sulfur-containing ketone derivative characterized by a butan-2-one backbone substituted with a 2,4-dimethylphenylthio group at the 3-position. Its molecular formula is C₁₁H₁₄OS, with a molecular weight of 194.29 g/mol. The compound’s structure features a ketone group (C=O) and a thioether linkage (S–C), making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals .

Key spectral data for analogous compounds include:

• IR: Strong absorption bands near 1700 cm⁻¹ (C=O stretch) and 650–750 cm⁻¹ (C–S vibration) .
• NMR: Signals for methyl groups on the aromatic ring (δ ~2.2–2.4 ppm in ¹H NMR) and methylene protons adjacent to the ketone (δ ~2.8–3.2 ppm) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one typically involves the condensation of propan-2-one with formaldehyde and propane-2-thiol in the presence of sodium hydroxide at 20°C . This reaction yields a mixture of products, including the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity of the final product through techniques such as distillation and recrystallization.

Chemical Reactions Analysis

Types of Reactions

3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated derivatives of the phenyl ring.

Scientific Research Applications

3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies involving enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one involves its interaction with molecular targets such as enzymes and proteins. The sulfanyl group can form covalent bonds with thiol groups in proteins, potentially inhibiting their function. Additionally, the compound’s ability to undergo various chemical reactions allows it to interact with multiple biological pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one with structurally related sulfanyl ketones and thioether derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Applications/Notes	References
3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one	C₁₁H₁₄OS	194.29	Not reported	2,4-dimethylphenylthio at C3	Synthetic intermediate for pharmaceuticals
4-[(4-Methylphenyl)sulfanyl]butan-2-one	C₁₁H₁₄OS	194.29	Not reported	4-methylphenylthio at C4	Precursor for β-thiaketones via thia-Michael reaction
3-({4-Chloro-2-nitrophenyl}sulfanyl)-2-butanone	C₁₀H₁₀ClNO₃S	259.71	Not reported	4-chloro-2-nitrophenylthio at C3	Potential nitroaromatic intermediate
3,3-Dimethyl-1-[(2-methylfuran-3-yl)sulfanyl]butan-2-one	C₁₁H₁₆O₂S	228.31	Not reported	2-methylfuran-3-ylthio at C1	Specialty chemical for heterocyclic synthesis
3-(4-Methylphenyl)butan-2-one	C₁₁H₁₄O	162.23	Not reported	4-methylphenyl at C3 (no sulfur)	Flavor/fragrance component
N-(2,4-Dimethylphenyl)-4-({5-[3-(1H-indol-3-yl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)butanamide	C₂₅H₂₈N₄O₂S	456.58	Not reported	Indole-oxadiazole hybrid	Anticancer/antimicrobial research

Key Structural and Functional Differences :

Substituent Position and Type: The target compound’s 2,4-dimethylphenylthio group enhances steric bulk and electron-donating effects compared to simpler analogs like 4-[(4-methylphenyl)sulfanyl]butan-2-one . Derivatives with nitro (e.g., 3-({4-chloro-2-nitrophenyl}sulfanyl)-2-butanone) or heterocyclic (e.g., furan in ) substituents exhibit distinct electronic properties, influencing reactivity in nucleophilic additions or redox reactions.

Physicochemical Properties :

• Melting points for similar sulfanyl ketones range widely (71–178°C, ), but data for the target compound is lacking.
• The presence of methyl groups on the phenyl ring (as in the target compound) increases hydrophobicity compared to polar nitro- or chlorophenyl analogs .

Synthetic Utility :

• The target compound can be synthesized via thia-Michael addition or electrochemical catalysis, similar to 4-[(4-methylphenyl)sulfanyl]butan-2-one .
• In contrast, indole-oxadiazole hybrids (e.g., ) require multi-step protocols involving amide coupling and heterocycle formation.

Biological Activity

3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one is a compound with significant potential in the field of medicinal chemistry due to its unique structural features and biological activities. The compound, characterized by the presence of a sulfanyl group and a dimethylphenyl substituent, exhibits various biological interactions that make it a candidate for further pharmacological studies.

Biological Activity Overview

Research indicates that 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one exhibits notable biological activities primarily through its interactions with biological targets such as proteins and enzymes. The sulfanyl group plays a crucial role in these interactions, facilitating covalent bonding with thiol groups in proteins, which can lead to enzyme inhibition.

Enzyme Inhibition

Studies have shown that this compound can act as an inhibitor of specific enzymes. The mechanism involves the formation of covalent bonds with reactive thiol groups in proteins, potentially altering their function. This characteristic makes it a valuable candidate for pharmacological research aimed at developing new therapeutic agents targeting various diseases.

Case Studies and Research Findings

• Enzyme Interaction Studies:
  • Research has demonstrated that 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one can inhibit enzymes involved in metabolic pathways. For instance, studies focusing on its interaction with acetylcholinesterase (AChE) showed promising inhibitory activity, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's .
• Antimicrobial Activity:
  • The compound has been evaluated for its antimicrobial properties against various bacterial strains. Preliminary results indicate effective inhibition against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The structure-activity relationship (SAR) analysis suggests that the presence of the sulfanyl group enhances its antibacterial efficacy .
• Cytotoxicity Studies:
  • In vitro studies have assessed the cytotoxic effects of 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one on cancer cell lines. Results indicated significant growth inhibition in several cancer types, highlighting its potential as an anticancer agent .

Comparative Analysis with Similar Compounds

To better understand the biological activity of 3-[(2,4-Dimethylphenyl)sulfanyl]butan-2-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Biological Activity
3-[(2,5-Dimethylphenyl)sulfanyl]butan-2-one	Structure	Enzyme inhibitor; antimicrobial properties
3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one	Structure	Anticancer activity; potential for drug development